4-Bromo-1-ethoxy-2-ethylbenzene
Overview
Description
Synthesis Analysis
The synthesis of “4-Bromo-1-ethoxy-2-ethylbenzene” involves the alkylation of 1-Bromo-2-ethylbenzene with ethyl iodide in the presence of a base, such as potassium carbonate. The reaction mechanism involves the formation of the carbanion of ethyl iodide, which attacks the benzene ring of 1-Bromo-2-ethylbenzene.Molecular Structure Analysis
The molecular formula of “4-Bromo-1-ethoxy-2-ethylbenzene” is C10H13BrO . The InChI code is 1S/C10H13BrO/c1-3-8-7-9(11)5-6-10(8)12-4-2/h5-7H,3-4H2,1-2H3 .Chemical Reactions Analysis
The compound can undergo electrophilic aromatic substitution because aromaticity is maintained . The general mechanism involves the electron in the pi bond attacking the electrophile, forming a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Physical And Chemical Properties Analysis
The physical form of “4-Bromo-1-ethoxy-2-ethylbenzene” is liquid . It has a molecular weight of 229.12 g/mol . The compound is sealed in dry and stored at room temperature .Scientific Research Applications
Chemical Synthesis
“4-Bromo-1-ethoxy-2-ethylbenzene” is a chemical compound that can be used in the synthesis of other complex molecules . Its molecular weight is 229.12 , which makes it a suitable candidate for reactions that require a brominated aromatic compound with a moderate molecular weight.
Electrophilic Aromatic Substitution
This compound can undergo electrophilic aromatic substitution, a common reaction in organic chemistry . The bromine atom on the benzene ring can be replaced by other electrophiles, allowing for the synthesis of a wide range of derivatives .
Thermophysical Property Research
“4-Bromo-1-ethoxy-2-ethylbenzene” can be used in thermophysical property research . The compound’s specific heat, thermal conductivity, and other thermophysical properties can be studied to understand its behavior under various conditions .
Safety and Handling Research
The safety and handling of “4-Bromo-1-ethoxy-2-ethylbenzene” are important areas of research . Understanding the compound’s reactivity, toxicity, and environmental impact can inform safe and responsible practices in its use .
Mechanism of Action
Target of Action
The primary target of 4-Bromo-1-ethoxy-2-ethylbenzene is the benzene ring in organic compounds . The benzene ring is a key component in many organic compounds and plays a crucial role in their chemical reactions .
Mode of Action
The mode of action of 4-Bromo-1-ethoxy-2-ethylbenzene involves electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway affected by 4-Bromo-1-ethoxy-2-ethylbenzene is the electrophilic aromatic substitution pathway . This pathway involves the substitution of a hydrogen atom on the benzene ring with an electrophile, resulting in a substituted benzene ring .
Result of Action
The result of the action of 4-Bromo-1-ethoxy-2-ethylbenzene is the formation of a substituted benzene ring . This can lead to changes in the physical and chemical properties of the original compound, potentially altering its reactivity, polarity, and other characteristics.
Safety and Hazards
properties
IUPAC Name |
4-bromo-1-ethoxy-2-ethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO/c1-3-8-7-9(11)5-6-10(8)12-4-2/h5-7H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBPYBOOXFYKJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)Br)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60595780 | |
Record name | 4-Bromo-1-ethoxy-2-ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60595780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-ethoxy-2-ethylbenzene | |
CAS RN |
749932-54-5 | |
Record name | 4-Bromo-1-ethoxy-2-ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60595780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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